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Experimental Protocol for Naproxen Sodium IVIVC

The methodology below is based on a 2017 study that developed and validated a Level A in vitro-in vivo

correlation (IVIVC) for naproxen sodium sustained-release (SR) tablets [1].

In Vitro Dissolution: Dissolution studies were performed using USP Apparatus II (paddle) at 50
rpm. The dissolution medium was pH 7.4 phosphate buffer. Samples were taken at 12 time points
over 24 hours (0.0, 0.5, 1.0, 1.5, 2.0, 3.0, 4.0, 6.0, 8.0, 12.0, 18.0, and 24.0 hours) and analyzed

using UV spectroscopy at 332 nm [1].
In Vivo Bioavailability Study: A single-dose, open-label, 4-way crossover study was conducted in

six healthy male subjects under fasting conditions. They were administered three different 375 mg
SR test formulations (slow, medium, and fast release) and a marketed 500 mg immediate-release (IR)

tablet. Blood samples were collected at 18 time points over 24 hours. Plasma concentrations of
naproxen were determined using a validated liquid chromatography tandem-mass spectrometry
(LC-MS/MS) method. Pharmacokinetic parameters (Cmax, AUC, Tmax) were calculated from the
plasma concentration data [1].

IVIVC Model Development & Validation: A Level A IVIVC was developed using linear regression
analysis between the percentage of drug dissolved and the percentage of drug absorbed. Prediction

errors (PE%) for Cmax and AUC were calculated to validate the model internally and externally,
following FDA guidelines [1].

Validation Results: Prediction Error for Cmax and AUC
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The study successfully validated the IVIVC model for naproxen sodium. The table below summarizes the

prediction errors [1].

Validation Type Formulation Cmax PE% AUC PE%

Internal Prediction Slow Release (F2) -1.75% 2.31%

Medium Release (F5) -3.82% 4.27%

Fast Release (F4) 7.76% 6.53%

External Prediction Sustained-Release Tablets Not exceeding 10% Not exceeding 10%

The FDA guidance criteria for internal validation are that the mean absolute percent PE for Cmax and AUC

should not exceed 10%, and for any individual formulation, it should not exceed 15%. For external

validation, the PE for the formulation should not exceed 10% [1]. The results in the table confirm that the

IVIVC model for naproxen sodium met these regulatory standards.

Research Workflow Diagram

The following diagram illustrates the complete experimental and validation workflow for establishing the

IVIVC for naproxen sodium, as described in the study.
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Diagram of Naproxen Sodium IVIVC Workflow
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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